molecular formula C23H19ClN4OS2 B2577895 5-([(4-Chlorophenyl)sulfanyl]methyl)-2-[3-(2,5-dimethyl-1H-pyrrol-1-YL)-2-thienyl]pyrazolo[1,5-A]pyrimidin-7-OL CAS No. 691868-62-9

5-([(4-Chlorophenyl)sulfanyl]methyl)-2-[3-(2,5-dimethyl-1H-pyrrol-1-YL)-2-thienyl]pyrazolo[1,5-A]pyrimidin-7-OL

Cat. No. B2577895
CAS RN: 691868-62-9
M. Wt: 467
InChI Key: YDAFVNQCVDJUAE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-([(4-Chlorophenyl)sulfanyl]methyl)-2-[3-(2,5-dimethyl-1H-pyrrol-1-YL)-2-thienyl]pyrazolo[1,5-A]pyrimidin-7-OL is a useful research compound. Its molecular formula is C23H19ClN4OS2 and its molecular weight is 467. The purity is usually 95%.
BenchChem offers high-quality 5-([(4-Chlorophenyl)sulfanyl]methyl)-2-[3-(2,5-dimethyl-1H-pyrrol-1-YL)-2-thienyl]pyrazolo[1,5-A]pyrimidin-7-OL suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-([(4-Chlorophenyl)sulfanyl]methyl)-2-[3-(2,5-dimethyl-1H-pyrrol-1-YL)-2-thienyl]pyrazolo[1,5-A]pyrimidin-7-OL including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Anticancer Activity

A study by Hafez, El-Gazzar, and Al-Hussain (2016) revealed that compounds including 5-([(4-Chlorophenyl)sulfanyl]methyl)-2-[3-(2,5-dimethyl-1H-pyrrol-1-YL)-2-thienyl]pyrazolo[1,5-A]pyrimidin-7-OL demonstrated significant antimicrobial and anticancer activities. These compounds outperformed doxorubicin, a reference drug, in terms of anticancer activity, highlighting their potential in therapeutic applications (Hafez, El-Gazzar, & Al-Hussain, 2016).

Serotonin 5-HT6 Receptor Antagonism

Ivachtchenko et al. (2011) synthesized a series of 3-sulfonyl-pyrazolo[1,5-a]pyrimidines, closely related to the compound , and explored their antagonistic effects on serotonin 5-HT6 receptors. Among the derivatives, several showed potent antagonistic activities, providing insights into their potential use in neurological disorders or as tools in neuropharmacological research (Ivachtchenko et al., 2011).

Molecular Structure Studies

Frizzo et al. (2009) conducted a detailed study on the molecular structure of pyrazolo[1,5-a]pyrimidines, which are structurally related to the compound . They used X-ray diffractometry and theoretical study to understand the intramolecular and intermolecular interactions, contributing to the knowledge base necessary for the development of new drugs and materials based on this scaffold (Frizzo et al., 2009).

Synthesis and Characterization of Novel Compounds

Li, Zhang, Dai, Du, and Xue (2012) synthesized a series of novel compounds including derivatives of pyrazolo[1,5-a]pyrimidines. These studies are crucial for expanding the range of compounds available for various applications in medicinal chemistry, including the development of new drugs (Li et al., 2012).

Highly Regioselective Synthesis

Martins et al. (2009) explored the highly regioselective synthesis of pyrazolo[1,5-a]pyrimidines, which is significant for developing efficient and selective methods for creating compounds with potential therapeutic applications (Martins et al., 2009).

properties

IUPAC Name

5-[(4-chlorophenyl)sulfanylmethyl]-2-[3-(2,5-dimethylpyrrol-1-yl)thiophen-2-yl]-1H-pyrazolo[1,5-a]pyrimidin-7-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H19ClN4OS2/c1-14-3-4-15(2)27(14)20-9-10-30-23(20)19-12-21-25-17(11-22(29)28(21)26-19)13-31-18-7-5-16(24)6-8-18/h3-12,26H,13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZGONODMGKJQZOH-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(N1C2=C(SC=C2)C3=CC4=NC(=CC(=O)N4N3)CSC5=CC=C(C=C5)Cl)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H19ClN4OS2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

467.0 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-([(4-Chlorophenyl)sulfanyl]methyl)-2-[3-(2,5-dimethyl-1H-pyrrol-1-YL)-2-thienyl]pyrazolo[1,5-A]pyrimidin-7-OL

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.